Cas no 59303-17-2 (1-(5-methylthiazol-2-yl)ethanone)

1-(5-Methylthiazol-2-yl)ethanone is a heterocyclic organic compound featuring a thiazole ring substituted with a methyl group at the 5-position and an acetyl group at the 2-position. This structure imparts reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thiazole core is known for contributing to biological activity, while the acetyl group offers a functional handle for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties enable precise modifications, supporting applications in the development of active ingredients, ligands, and specialty chemicals. Suitable for research and industrial use, it adheres to high purity standards.
1-(5-methylthiazol-2-yl)ethanone structure
59303-17-2 structure
Product Name:1-(5-methylthiazol-2-yl)ethanone
CAS No:59303-17-2
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD00129683
CID:1011720
PubChem ID:529396
Update Time:2026-04-29

1-(5-methylthiazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methyl-2-thiazolyl)-Ethanone
    • 1-(5-methyl-1,3-thiazol-2-yl)ethanone
    • 1-(5-METHYLTHIAZOL-2-YL)ETHANONE
    • 1-(5-Methyl-1,3-thiazol-2-yl)-1-ethanone
    • 1-(5-Methyl-thiazol-2-yl)-aethanon
    • 2-acetyl-5-methylthiazole
    • 5-methyl-2-acetylthiazole
    • Thiazole,2-acetyl-4-methyl
    • 1-(5-methylthiazol-2-yl)ethanone
    • MDL： MFCD00129683
    • Inchi： InChI=1S/C6H7NOS/c1-4-3-7-6(9-4)5(2)8/h3H,1-2H3
    • InChI Key： ZGOBPVBSAXXNES-UHFFFAOYSA-N
    • SMILES： CC1=CN=C(C(=O)C)S1

Computed Properties

  • Exact Mass: 141.02500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 58.20000
  • LogP: 1.65410

1-(5-methylthiazol-2-yl)ethanone Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(5-methylthiazol-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
046470-250mg
2-Acetyl-5-methyl thiazole
 59303-17-2 95%
250mg
 £472.00 2021-07-01
Fluorochem
046470-1g
2-Acetyl-5-methyl thiazole
 59303-17-2 95%
1g
 £1180.00 2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK760-50mg
1-(5-methylthiazol-2-yl)ethanone
 59303-17-2 95+%
50mg
 358.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK760-200mg
1-(5-methylthiazol-2-yl)ethanone
 59303-17-2 95+%
200mg
 969.0CNY 2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-100mg
2-Acetyl-5-methylthiazole
 59303-17-2 95%
100mg
 ￥102.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-250mg
2-Acetyl-5-methylthiazole
 59303-17-2 95%
250mg
 ￥243.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-1g
2-Acetyl-5-methylthiazole
 59303-17-2 95%
1g
 ￥943.0 2024-04-18
Chemenu
CM111405-250mg
1-(5-methylthiazol-2-yl)ethanone
 59303-17-2 95%+
250mg
 $*** 2023-05-30
Chemenu
CM111405-1g
1-(5-methylthiazol-2-yl)ethanone
 59303-17-2 95%+
1g
 $*** 2023-05-30
abcr
AB444811-1 g
1-(5-Methylthiazol-2-yl)ethanone; min. 95%
 59303-17-2
1g
 €447.50 2023-07-18

1-(5-methylthiazol-2-yl)ethanone Related Literature

Related Categories

59303-17-2 (1-(5-methylthiazol-2-yl)ethanone) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.